Cas no 1261922-06-8 (4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid)

• Product Name: 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid
• CAS No: 1261922-06-8
• MF: C₁₃H₈F₂O₃
• MW: 250.197630882263
• MDL: MFCD18320039
• CID: 2763664
• PubChem ID: 53225953
• Update Time: 2025-10-29

4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320039
• 1261922-06-8
• 2',6'-Difluoro-3-hydroxy[1,1'-biphenyl]-4-carboxylic acid
• 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid, 95%
• DTXSID30689685
• 4-(2,6-DIFLUOROPHENYL)-2-HYDROXYBENZOIC ACID
• 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid

• MDL： MFCD18320039
• Inchi： 1S/C13H8F2O3/c14-9-2-1-3-10(15)12(9)7-4-5-8(13(17)18)11(16)6-7/h1-6,16H,(H,17,18)
• InChI Key： FYOIKGGHAMDLQP-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1C=CC(C(=O)O)=C(C=1)O)F

Computed Properties

• Exact Mass: 250.04415044Da
• Monoisotopic Mass: 250.04415044Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid

4-(2,6-Difluorophenyl)-2-hydroxybenzoic Acid (CAS 1261922-06-8): A Comprehensive Guide

4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid (CAS 1261922-06-8) is a fluorinated aromatic carboxylic acid derivative with significant potential in pharmaceutical and material science applications. This compound, characterized by its unique difluorophenyl and hydroxybenzoic acid moieties, has garnered attention for its versatile chemical properties and promising biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its structural features that enable diverse functionalization.

The molecular structure of 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid combines the electron-withdrawing properties of fluorine atoms with the hydrogen-bonding capability of the phenolic hydroxyl group. This combination creates a polar yet lipophilic character, making it particularly valuable in drug design where balanced solubility is crucial. The presence of fluorine atoms at the 2,6-positions of the phenyl ring enhances metabolic stability, a feature highly sought after in modern medicinal chemistry.

Recent studies highlight the potential of CAS 1261922-06-8 as a building block for non-steroidal anti-inflammatory drug (NSAID) analogs. Its structural similarity to salicylic acid derivatives suggests possible applications in developing new anti-inflammatory agents with improved pharmacokinetic profiles. The pharmaceutical industry shows growing interest in such fluorinated compounds as they often demonstrate enhanced bioavailability and target specificity compared to their non-fluorinated counterparts.

In material science, 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid serves as a precursor for liquid crystal materials and advanced polymers. The fluorine atoms contribute to the thermal stability and electronic properties of resulting materials, while the carboxylic acid group provides a convenient handle for further chemical modifications. These characteristics make it valuable for developing high-performance electronic materials and specialty coatings.

The synthesis of 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid typically involves palladium-catalyzed cross-coupling reactions between appropriate halobenzoic acids and difluorophenyl boronic acids. Recent advances in green chemistry have focused on optimizing these synthetic routes to improve yields while reducing environmental impact. Researchers are particularly interested in developing catalyst systems that can operate under milder conditions with higher atom economy.

Analytical characterization of CAS 1261922-06-8 employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Quality control parameters for commercial samples include specifications for residual solvents, heavy metal content, and chromatographic purity.

The commercial availability of 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid has increased in recent years to meet growing demand from research institutions and pharmaceutical developers. Suppliers typically offer the compound in quantities ranging from milligram to kilogram scales, with custom synthesis options available for bulk requirements. Current market trends indicate steady growth in demand for such fluorinated pharmaceutical intermediates, driven by the expanding pipeline of fluorine-containing drugs.

From a regulatory perspective, CAS 1261922-06-8 is not currently classified as a controlled substance in major pharmaceutical markets. However, researchers working with this compound should adhere to standard laboratory safety protocols for handling organic chemicals. Proper personal protective equipment including gloves and safety glasses is recommended when working with this material in powder form.

Future research directions for 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid include exploration of its biological activities beyond current applications and development of more efficient synthetic methodologies. The compound's unique combination of fluorine substitution and carboxylic acid functionality continues to make it an attractive subject for structure-activity relationship studies in medicinal chemistry programs worldwide.

For researchers considering working with CAS 1261922-06-8, several key resources are available. The compound's physical-chemical properties have been well-documented in scientific literature, and its spectral data can facilitate identification and purity assessment. Numerous patent applications reference this compound as an intermediate or active component, indicating its growing importance in intellectual property related to pharmaceutical development and specialty materials.

The stability profile of 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid makes it suitable for various formulation studies. Preliminary investigations suggest good compatibility with common pharmaceutical excipients, though comprehensive compatibility testing would be required for specific applications. The compound's melting point and solubility characteristics provide useful guidance for developing appropriate delivery systems or material processing methods.

In conclusion, 4-(2,6-Difluorophenyl)-2-hydroxybenzoic acid (CAS 1261922-06-8) represents an important fluorinated building block with diverse applications across multiple scientific disciplines. Its unique structural features and demonstrated utility in drug discovery and material science ensure continued interest from both academic and industrial researchers. As synthetic methodologies advance and biological investigations progress, this compound is likely to play an increasingly significant role in the development of next-generation therapeutic agents and functional materials.